Cas no 207451-83-0 (Ethanone,1-(3,4-dihydro-7-methyl-2(1H)-isoquinolinyl)-)

Ethanone,1-(3,4-dihydro-7-methyl-2(1H)-isoquinolinyl)- structure
207451-83-0 structure
Product Name:Ethanone,1-(3,4-dihydro-7-methyl-2(1H)-isoquinolinyl)-
CAS No:207451-83-0
MF:C12H15NO
MW:189.253603219986
CID:241829
PubChem ID:20812252
Update Time:2025-04-19

Ethanone,1-(3,4-dihydro-7-methyl-2(1H)-isoquinolinyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(3,4-dihydro-7-methyl-2(1H)-isoquinolinyl)-
    • Isoquinoline,2-acetyl-1,2,3,4-tetrahydro-7-methyl- (9CI)
    • 207451-83-0
    • 1-(7-Methyl-3,4-dihydroisoquinolin-2(1H)-yl)ethanone
    • SCHEMBL12287671
    • 1-(3,4-Dihydro-7-methyl-2(1H)-isoquinolinyl)ethanone
    • DTXSID601217555
    • Inchi: 1S/C12H15NO/c1-9-3-4-11-5-6-13(10(2)14)8-12(11)7-9/h3-4,7H,5-6,8H2,1-2H3
    • InChI Key: IAKMCINMFSUUTF-UHFFFAOYSA-N
    • SMILES: O=C(C)N1CC2C=C(C)C=CC=2CC1

Computed Properties

  • Exact Mass: 189.11545
  • Monoisotopic Mass: 189.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3A^2
  • XLogP3: 1.6

Experimental Properties

  • PSA: 20.31
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